N-benzyl-7-methyl-1-benzoxepine-4-carboxamide

• IUPAC Name: N-benzyl-7-methyl-1-benzoxepine-4-carboxamide
• InChI: InChI=1S/C19H17NO2/c1-14-7-8-18-17(11-14)12-16(9-10-22-18)19(21)20-13-15-5-3-2-4-6-15/h2-12H,13H2,1H3,(H,20,21)
• InChI Key: SYSARVQDQMYSPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC=CC(=C2)C(=O)NCC3=CC=CC=C3
• Molecular Formula: C19H17NO2
• Molecular Weight: 291.3 g/mol
• CAS No.: 1049035-79-1

Description

N-benzyl-7-methyl-1-benzoxepine-4-carboxamide is a useful research compound. Its molecular formula is C19H17NO2 and its molecular weight is 291.35. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Modifications

Practical Synthesis of CCR5 Antagonists A practical method for synthesizing orally active CCR5 antagonists, including steps such as esterification, intramolecular Claisen type reaction, and the Suzuki−Miyaura reaction, has been developed. This process highlights the synthesis of complex molecules that may serve as potential therapeutic agents (Ikemoto et al., 2005).

Novel Synthetic Approaches Research on novel and efficient synthetic methods for producing tetrahydro-2,4-dioxo-1H-benzo[b][1,5]diazepine-3-yl-2-methylpropanamide derivatives using a one-pot three-component condensation reaction has been reported. These compounds have a broad spectrum of biological activities, suggesting potential applications in drug development (Shaabani et al., 2009).

Potential Therapeutic Applications

Antagonistic and Agonistic Activities The development of compounds with selective endothelin receptor-A antagonistic activities has been explored. Structural modifications of the aryl group in N2-aryl-3-(isoxazolylsulfamoyl)-2-thiophenecarboxamides have been shown to enhance activity, indicating their potential as small molecule therapeutics (Wu et al., 1997).

Corrosion Inhibition for Carbon Steel Diamine aromatic epoxy pre-polymers have been synthesized and characterized for their corrosion inhibition behavior on carbon steel in acidic medium. This study provides insights into the use of chemical compounds for industrial applications, showcasing the versatility of N-benzyl-7-methyl-1-benzoxepine-4-carboxamide derivatives (Dagdag et al., 2019).